Cas no 625435-02-1 (N-(2-Fluorophenyl)methylcyclopropanamine)

• Product Name: N-(2-Fluorophenyl)methylcyclopropanamine
• CAS No: 625435-02-1
• Molecular Formula: C₁₀H₁₂NF
• Molecular Weight: 165.20738
• MDL: MFCD04035532
• CID: 843860
• PubChem ID: 1080490

N-(2-Fluorophenyl)methylcyclopropanamine Properties

Names and Identifiers

• Benzenemethanamine, N-cyclopropyl-2-fluoro- (9CI)
• Cyclopropyl-(2-fluoro-benzyl)-amine
• N-(2-fluorobenzyl)cyclopropanamine
• AC1LL8M2
• AC1Q4L8B
• CTK5B5269
• cyclopropyl[(2-fluorophenyl)methyl]amine
• SureCN696339
• CS-0208427
• MFCD04035532
• EN300-13470
• DTXSID10360122
• Cyclopropyl(2-fluorobenzyl)amine
• TS-02221
• STL372690
• HMS1704O11
• 625435-02-1
• UZYPFBRRGVZJNV-UHFFFAOYSA-N
• N-Cyclopropyl-2-fluorobenzylamine
• AKOS000200520
• J-522914
• G30374
• SCHEMBL696339
• N-[(2-fluorophenyl)methyl]cyclopropanamine
• Cyclopropyl-(2-fluorobenzyl)amine

• MDL： MFCD04035532
• InChIKey： UZYPFBRRGVZJNV-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12FN/c11-10-4-2-1-3-8(10)7-12-9-5-6-9/h1-4,9,12H,5-7H2
• SMILES： C1=CC=C(C(=C1)CNC2CC2)F

Computed Properties

• Exact Mass: 165.095377549g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 165.095377549g/mol
• Heavy Atom Count: 12
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Boiling Point: 231.3±15.0 °C at 760 mmHg
• Melting Point: 16-18 °C
• Flash Point: 190.3±31.5 °C
• Color/Form: NA
• Density: 1.1±0.1 g/cm3